Cas no 2172075-04-4 (2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid)

• Product Name: 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid
• CAS No: 2172075-04-4
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5770993
• PubChem ID: 165554602
• Update Time: 2025-10-22

2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2172075-04-4
• 2-cyclopropyl-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]oxy}acetic acid
• EN300-1546997
• 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid

• Inchi： 1S/C26H30N2O6/c1-2-17(13-14-23(29)28-34-24(25(30)31)16-11-12-16)27-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22,24H,2,11-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： ZWMAEETVQNBKAU-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C1CC1)NC(CCC(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Additional information on 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid

Recent Advances in the Study of 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid (CAS: 2172075-04-4)

The compound 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid (CAS: 2172075-04-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in various applications, particularly in peptide synthesis and drug development. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids, enabling the stepwise construction of complex peptides.

Recent studies have focused on optimizing the synthesis and application of this compound, with particular emphasis on its role in the development of novel therapeutics. One of the key areas of investigation has been its use as a linker or spacer in the construction of peptide-based drugs. The cyclopropyl moiety, known for its conformational rigidity, can influence the pharmacokinetic properties of the resulting peptides, potentially enhancing their stability and bioavailability. Additionally, the Fmoc-protected aminohexanoic acid segment provides a versatile handle for further chemical modifications, making this compound a valuable building block in medicinal chemistry.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid in the synthesis of peptide-drug conjugates (PDCs). The study highlighted the compound's ability to serve as a stable linker between cytotoxic drugs and targeting peptides, thereby improving the specificity and efficacy of the resulting conjugates. The researchers employed advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), to characterize the compound and its derivatives, ensuring high purity and reproducibility.

Another significant development involves the application of this compound in the field of proteolysis-targeting chimeras (PROTACs). PROTACs are bifunctional molecules designed to degrade target proteins by recruiting ubiquitin ligases, and they represent a promising strategy for targeted protein degradation. The unique structural attributes of 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid make it an ideal candidate for the design of PROTACs, as it can effectively bridge the warhead (which binds the target protein) and the ligand (which recruits the ubiquitin ligase). Recent preclinical studies have shown that PROTACs incorporating this compound exhibit enhanced cellular permeability and target engagement, paving the way for potential clinical applications.

Despite these advancements, challenges remain in the large-scale synthesis and application of 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid. Issues such as cost-effectiveness, scalability, and the need for further optimization of its physicochemical properties are areas of active research. Nevertheless, the compound's versatility and potential impact on drug development continue to drive interest and investment in its study. Future research directions may include exploring its use in other therapeutic modalities, such as antibody-drug conjugates (ADCs) and small-molecule prodrugs, as well as investigating its potential in diagnostics and imaging.

In conclusion, 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid (CAS: 2172075-04-4) represents a valuable tool in the arsenal of chemical biology and pharmaceutical research. Its unique structural features and multifunctional capabilities make it a promising candidate for a wide range of applications, from peptide synthesis to targeted protein degradation. As research in this area continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.